Cas no 52798-00-2 (Methyl (3-cyanophenyl)acetate)

• Product Name: Methyl (3-cyanophenyl)acetate
• CAS No: 52798-00-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD04038679
• CID: 367277
• PubChem ID: 1514291
• Update Time: 2025-04-19

Methyl (3-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-cyanophenyl)acetate
• Benzeneacetic acid,3-cyano-, methyl ester
• METHYL (3-CYANOPHENYL)ACETATE
• Methyl 3-cyanophenylacetate
• (3-cyanophenyl) acid methyl ester
• (3-cyano-phenyl)-acetic acid methyl ester
• (3-Cyan-phenyl)-essigsaeure-methylester
• AB3947
• SY243658
• 52798-00-2
• DTXSID90363838
• CS-0150713
• AC-1801
• Benzeneacetic acid,3-cyano-,methyl ester
• (3-cyano-phenyl)acetic acid methyl ester
• BEHENYLITACONATE
• EN300-126434
• Benzeneacetic acid, 3-cyano-, methyl ester
• A7710
• AS-44741
• AKOS006295666
• SGEWFZYSRHJDRN-UHFFFAOYSA-N
• SCHEMBL2662070
• MFCD04038679
• Methyl (3-cyanophenyl)acetate

• MDL： MFCD04038679
• Inchi： 1S/C10H9NO2/c1-13-10(12)6-8-3-2-4-9(5-8)7-11/h2-5H,6H2,1H3
• InChI Key： SGEWFZYSRHJDRN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.8±15.0 ºC (760 Torr),
• Flash Point: 127.1±7.1 ºC,
• Refractive Index: 1.528
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),
• PSA: 50.09000
• LogP: 1.27378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles